Cas no 2287266-19-5 (2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287266-19-5
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5876374
• PubChem ID: 137945501
• Update Time: 2025-08-04

2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287266-19-5
• 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• EN300-6761547
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2-ethylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C23H25NO4/c1-2-17-10-6-7-11-18(17)22-13-23(14-22,15-22)19(20(25)26)24-21(27)28-12-16-8-4-3-5-9-16/h3-11,19H,2,12-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： SHWUQYCWIRXZGD-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC=CC=3CC)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Introduction to 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic Acid (CAS No: 2287266-19-5)

2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, identified by its CAS number 2287266-19-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for various therapeutic applications.

The molecular structure of 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid features a bicyclo[1.1.1]pentanyl core, which is a fused tricyclic system consisting of three carbon rings. This core structure imparts unique conformational flexibility and binding properties, making it an attractive scaffold for drug design. Additionally, the presence of both aromatic and aliphatic moieties in the molecule contributes to its diverse chemical interactions, which are critical for its biological activity.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with inflammation, pain, and neurodegenerative disorders. The structural features of 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid make it a potential candidate for such applications. Specifically, the phenylmethoxycarbonylamino group and the carboxylic acid moiety suggest that this compound may interact with biological targets such as enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization and optimization. The combination of a rigid bicyclo[1.1.1]pentanyl core with flexible substituents allows for the exploration of a wide range of chemical modifications without compromising the overall structural integrity of the molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to explore the pharmacological properties of 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid using both computational modeling and experimental approaches. Computational studies have suggested that this compound may exhibit binding affinity to several key targets, including cyclooxygenase-2 (COX-2) and microsomal prostaglandin E synthase-1 (mPGES), which are enzymes involved in the production of pro-inflammatory mediators.

Experimental investigations have further supported these findings by demonstrating that derivatives of this compound can inhibit the activity of COX-2 and mPGES in vitro. These inhibitory effects are consistent with the proposed mechanism of action for anti-inflammatory agents and suggest that 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid may have therapeutic potential in conditions such as rheumatoid arthritis and other inflammatory diseases.

The synthesis of 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid presents several challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity for both research and developmental purposes.

In conclusion, 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No: 2287266-19-5) represents an exciting opportunity for researchers in medicinal chemistry and pharmacology. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further investigation into potential therapeutic applications.